N-(4-fluorophenyl)-4-methoxy-N-(thiophen-2-ylmethyl)benzamide

• Molecular Formula: C19H16FNO2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-4-methoxy-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H16FNO2S/c1-23-17-10-4-14(5-11-17)19(22)21(13-18-3-2-12-24-18)16-8-6-15(20)7-9-16/h2-12H,13H2,1H3
• InChI Key: NAIHMVLKTDSROJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N(CC2=CC=CS2)C3=CC=C(C=C3)F

Description

N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE is a compound that belongs to the class of heterocyclic compounds, specifically those containing a thiophene ring. Thiophene and its derivatives are known for their wide range of applications in medicinal chemistry and material science . This compound is of interest due to its potential therapeutic properties and its role in various chemical reactions.

Preparation Methods

The synthesis of N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE can be achieved through several synthetic routes. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Scientific Research Applications

N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound’s biological activity is of interest for studying its potential as an antimicrobial, anticancer, or anti-inflammatory agent.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: It is used in the development of materials with specific electronic properties, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The exact mechanism of action of N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, leading to the modulation of biological pathways involved in disease processes . Further research is needed to elucidate the precise molecular targets and pathways affected by this compound .

Comparison with Similar Compounds

N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE can be compared with other thiophene-containing compounds, such as:

Tipepidine: Used as an antitussive agent.

Tioconazole: An antifungal agent.

Dorzolamide: Used in the treatment of glaucoma.

These compounds share the thiophene ring structure but differ in their specific functional groups and therapeutic applications, highlighting the versatility and uniqueness of N-(4-FLUOROPHENYL)-4-METHOXY-N-[(THIOPHEN-2-YL)METHYL]BENZAMIDE .